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Compound of Interest

Compound Name: M-31850

Cat. No.: B1675844 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
M-31850 is a potent, selective, and competitive inhibitor of the lysosomal enzyme β-

hexosaminidase (Hex). It functions as a pharmacological chaperone, a small molecule that can

stabilize mutant forms of an enzyme, facilitating their proper folding and trafficking from the

endoplasmic reticulum (ER) to the lysosome. This mechanism is particularly relevant for late-

onset Tay-Sachs and Sandhoff diseases, where specific mutations in the HEXA and HEXB

genes, respectively, lead to misfolded but potentially functional HexA enzyme that is

prematurely degraded. By binding to the mutant enzyme in the ER, M-31850 aids in its correct

conformation, allowing it to pass the cell's quality control system and reach the lysosome,

where it can exert its catalytic activity.

These application notes provide detailed protocols for utilizing M-31850 in cell culture

experiments to study its chaperoning effect on β-hexosaminidase.

Data Presentation
Table 1: Inhibitory Activity of M-31850
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Target Enzyme IC₅₀ Kᵢ Species

Human HexA 6.0 µM 0.8 µM Human

Human HexB 3.1 µM Not Reported Human

Jack Bean Hex 280 µM Not Reported Canavalia ensiformis

Streptomyces plicatus

Hex
>500 µM Not Reported Streptomyces plicatus

Signaling Pathway
The mechanism of action of M-31850 as a pharmacological chaperone involves the cellular

protein folding and trafficking pathway. A diagram illustrating this process is provided below.
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M-31850 Treated Cells

Wash cells with PBS

Lyse cells (e.g., Triton X-100)

Centrifuge to pellet debris

Collect supernatant (lysate)

Determine protein concentration (BCA) Add lysate and Assay Buffer to 96-well plate

Add 4-MUG substrate

Incubate at 37°C

Add Stop Solution

Read fluorescence (Ex: 365nm, Em: 450nm)

Normalize activity to protein concentration

Click to download full resolution via product page
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To cite this document: BenchChem. [M-31850: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675844#m-31850-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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